N-[3-(4-bromophenyl)-5-isoxazolyl]-2-(4-isopropylphenoxy)acetamide

• Molecular Formula: C20H19BrN2O3
• Molecular Weight: 415.3 g/mol
• IUPAC Name: N-[3-(4-bromophenyl)-1,2-oxazol-5-yl]-2-(4-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C20H19BrN2O3/c1-13(2)14-5-9-17(10-6-14)25-12-19(24)22-20-11-18(23-26-20)15-3-7-16(21)8-4-15/h3-11,13H,12H2,1-2H3,(H,22,24)
• InChI Key: OSMXXFRMCJGJAB-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)OCC(=O)NC2=CC(=NO2)C3=CC=C(C=C3)Br

Description

N-[3-(4-bromophenyl)-5-isoxazolyl]-2-(4-isopropylphenoxy)acetamide is a chemical compound that has been of great interest to the scientific community due to its potential as a therapeutic agent. This compound has been shown to have a variety of biochemical and physiological effects, and research has been conducted to determine its mechanism of action and potential applications.

Mechanism of Action

The mechanism of action of N-[3-(4-bromophenyl)-5-isoxazolyl]-2-(4-isopropylphenoxy)acetamide is not fully understood. However, it is believed to work by inhibiting the activity of enzymes called cyclooxygenases, which are involved in the production of inflammatory molecules in the body.
Biochemical and Physiological Effects:
N-[3-(4-bromophenyl)-5-isoxazolyl]-2-(4-isopropylphenoxy)acetamide has been shown to have a variety of biochemical and physiological effects. Research has shown that this compound can reduce inflammation, decrease pain, and improve joint mobility in animal models of arthritis. Additionally, this compound has been shown to decrease airway inflammation and improve lung function in animal models of asthma.

Advantages and Limitations for Lab Experiments

N-[3-(4-bromophenyl)-5-isoxazolyl]-2-(4-isopropylphenoxy)acetamide has several advantages for use in lab experiments. This compound is relatively easy to synthesize and has been well-studied, making it a useful tool for researchers. However, there are also limitations to its use. For example, this compound may have off-target effects that could complicate experimental results.

Future Directions

There are several potential future directions for research on N-[3-(4-bromophenyl)-5-isoxazolyl]-2-(4-isopropylphenoxy)acetamide. One area of interest is the development of more potent and selective inhibitors of cyclooxygenases, which could lead to more effective treatments for inflammatory conditions. Additionally, research could be conducted to determine the long-term safety and efficacy of this compound in humans. Finally, this compound could be used as a starting point for the development of new therapeutic agents with improved properties.

Synthesis Methods

The synthesis of N-[3-(4-bromophenyl)-5-isoxazolyl]-2-(4-isopropylphenoxy)acetamide involves several steps. First, 4-bromobenzaldehyde is reacted with hydroxylamine hydrochloride to form 4-bromo-3-hydroxybenzaldehyde. This intermediate is then reacted with acetic anhydride and sodium acetate to form 3-(4-bromophenyl)-5-isoxazolone. Finally, this compound is reacted with 4-isopropylphenoxyacetic acid in the presence of triethylamine to form N-[3-(4-bromophenyl)-5-isoxazolyl]-2-(4-isopropylphenoxy)acetamide.

Scientific Research Applications

N-[3-(4-bromophenyl)-5-isoxazolyl]-2-(4-isopropylphenoxy)acetamide has been the subject of numerous scientific studies due to its potential as a therapeutic agent. Research has shown that this compound has anti-inflammatory properties and may be useful in treating a variety of conditions, including arthritis, asthma, and inflammatory bowel disease.